Cas no 881044-64-0 (3-(4-Ethoxy-benzenesulfonyl)-propionic acid)

• Product Name: 3-(4-Ethoxy-benzenesulfonyl)-propionic acid
• CAS No: 881044-64-0
• MF: C₁₁H₁₄O₅S
• MW: 258.290862560272
• CID: 3047018
• PubChem ID: 4913394
• Update Time: 2025-06-10

3-(4-Ethoxy-benzenesulfonyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxy-benzenesulfonyl)-propionic acid
• 3-(4-ethoxyphenyl)sulfonylpropanoic acid
• 3-((4-Ethoxyphenyl)sulfonyl)propanoicacid
• MFCD06742796
• 881044-64-0
• 3-((4-Ethoxyphenyl)sulfonyl)propanoic acid
• 3-(4-ethoxybenzenesulfonyl)propanoic acid
• AKOS000273638
• CS-0322142
• NS-03962

• MDL： MFCD06742796
• Inchi： 1S/C11H14O5S/c1-2-16-9-3-5-10(6-4-9)17(14,15)8-7-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
• InChI Key： LLFSESGADXUJDO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 258.05619472g/mol
• Monoisotopic Mass: 258.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89Ų

Additional information on 3-(4-Ethoxy-benzenesulfonyl)-propionic acid

Introduction to 3-(4-Ethoxy-benzenesulfonyl)-propionic Acid (CAS No. 881044-64-0)

3-(4-Ethoxy-benzenesulfonyl)-propionic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 881044-64-0, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound features a propionic acid moiety linked to a benzenesulfonyl group, which is further substituted with an ethoxy group at the para position. This unique arrangement of functional groups makes it a valuable candidate for further investigation in drug discovery and synthetic chemistry.

The benzenesulfonyl group is known for its ability to enhance the binding affinity of molecules to biological targets, making it a common moiety in the development of drugs targeting various diseases. The presence of the ethoxy group at the para position of the benzene ring introduces additional electronic and steric effects that can modulate the biological activity of the compound. These structural features make 3-(4-Ethoxy-benzenesulfonyl)-propionic acid a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing new drugs that target inflammatory and immunological pathways. The propionic acid moiety in 3-(4-Ethoxy-benzenesulfonyl)-propionic acid suggests potential applications in this area, as propionic acid derivatives have been shown to exhibit anti-inflammatory properties. For instance, studies have demonstrated that certain propionic acid derivatives can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in various disease models.

Moreover, the benzenesulfonyl group has been extensively studied for its role in enhancing the pharmacological activity of molecules. This group can act as a pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. The ethoxy substitution further fine-tunes these interactions, potentially leading to improved selectivity and reduced side effects. These characteristics make 3-(4-Ethoxy-benzenesulfonyl)-propionic acid an attractive candidate for further development in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet lab experiments. By leveraging molecular modeling techniques, scientists can identify key structural features that contribute to the activity of 3-(4-Ethoxy-benzenesulfonyl)-propionic acid and optimize these features for better performance. Such computational approaches have significantly accelerated the drug discovery process and have led to the identification of several promising candidates for clinical development.

The synthesis of 3-(4-Ethoxy-benzenesulfonyl)-propionic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonylation reactions followed by esterification and hydrolysis steps. The choice of reagents and reaction conditions can significantly impact the efficiency of these transformations, making it essential for chemists to carefully plan their synthetic strategies.

In addition to its potential applications in drug development, 3-(4-Ethoxy-benzenesulfonyl)-propionic acid has shown promise as a building block for more complex molecules. By incorporating this compound into larger scaffolds, researchers can explore novel chemical spaces and discover new bioactive entities. The versatility of this compound makes it a valuable tool in the chemist's arsenal for designing innovative therapeutic agents.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs that address unmet medical needs. Compounds like 3-(4-Ethoxy-benzenesulfonyl)-propionic acid represent an important part of this effort, as they provide new starting points for drug discovery programs. By understanding their structure-activity relationships, scientists can develop more effective drugs with improved efficacy and safety profiles.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact with specific targets in a precise manner. 3-(4-Ethoxy-benzenesulfonyl)-propionic acid exemplifies this trend, as it combines multiple functional groups that can be tailored for specific biological activities. This flexibility makes it an invaluable tool for medicinal chemists working on developing new treatments for various diseases.

In conclusion, 3-(4-Ethoxy-benzenesulfonyl)-propionic acid (CAS No. 881044-64-0) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation in drug discovery and synthetic chemistry. By leveraging advances in computational chemistry and synthetic methodologies, researchers can explore its full potential and develop novel therapeutic agents that address critical unmet medical needs.